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Compound of Interest

Compound Name: VY-3-135

Cat. No.: B7715557

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for VY-3-135, an ACSS2 inhibitor, based on available safety data.

VY-3-135 is a potent and specific inhibitor of acetyl-CoA synthetase 2 (ACSS2) with an IC50 of
44 nM.[1][2][3][4][5] It is a solid, white to light yellow powder.[4][6] While a valuable tool in
cancer research, particularly in relation to breast cancer, it is crucial to handle and dispose of
this compound with care due to its potential hazards.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of VY-3-135 is provided in the table
below. Understanding these properties is essential for safe handling and storage.
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Property Value

Molecular Formula C26H27N303

Molecular Weight 429.52 g/mol [1][6]

CAS Number 1824637-41-3[2][3][6]
Appearance Solid powder|[6]

Solubility Soluble in DMSO (10 mM)[1][2]

St (Solid) -20°C for the long term (months to years) or O-
orage (Soli
J 4°C for the short term (days to weeks).[6]

Storage (In Solvent) -80°C for up to 6 months.[2]

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), VY-3-135 presents the following hazards:
o Harmful if swallowed.[7]
o Very toxic to aquatic life with long-lasting effects.[7]

To mitigate these risks, the following precautionary measures should be strictly followed:

Wash skin thoroughly after handling.[7]

Do not eat, drink, or smoke when using this product.[7]

Avoid release to the environment.[7]

If swallowed, call a POISON CENTER or doctor/physician if you feel unwell and rinse your
mouth.[7]

Collect any spillage.[7]

Proper Disposal Procedures
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The primary guideline for the disposal of VY-3-135 is to dispose of the contents and container
to an approved waste disposal plant.[7] While specific experimental protocols for the
inactivation of VY-3-135 are not readily available, the following step-by-step procedure, based
on general laboratory safety principles and the provided SDS, should be followed.

Experimental Protocol for Disposal of VY-3-135 Waste
e Segregation of Waste:

o All solid waste contaminated with VY-3-135 (e.g., weighing paper, gloves, pipette tips)
should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

o Liquid waste containing VY-3-135 (e.g., unused solutions, cell culture media) should be
collected in a separate, clearly labeled, and sealed hazardous waste container for liquids.
Do not mix with other chemical waste streams unless compatibility has been confirmed.

o Containment and Cleanup of Spills:

o In case of a spill, absorb solutions with a finely-powdered liquid-binding material such as
diatomite or universal binders.[7]

o Decontaminate surfaces and equipment by scrubbing with alcohol.[7]
o Collect all contaminated materials in a sealed container for hazardous waste disposal.[7]
e Labeling and Storage of Waste:

o Clearly label all waste containers with "Hazardous Waste," the name of the chemical ("VY-
3-135"), and the associated hazards (e.g., "Toxic," "Harmful if Swallowed," "Hazardous to
the Aquatic Environment").

o Store waste containers in a designated, secure area away from incompatible materials,
direct sunlight, and sources of ignition, following the storage temperature guidelines for the
compound.[7]

» Final Disposal:
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o Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

o Ensure that the disposal is conducted in accordance with all applicable local, state, and
federal regulations.[8]

Logical Workflow for VY-3-135 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of VY-3-135.
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Caption: Logical workflow for the proper disposal of VY-3-135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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